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Compound of Interest

Compound Name:
Ethyl 4-amino-2,5-

difluorobenzoate

Cat. No.: B8761772 Get Quote

Ethyl 4-amino-2,5-difluorobenzoate is a specialized aromatic building block of significant

interest to researchers in medicinal chemistry and materials science. Its structure, featuring a

difluorinated phenyl ring, an amino group, and an ethyl ester, provides a unique combination of

properties. Fluorine substitution is a well-established strategy in drug design to modulate

metabolic stability, binding affinity, and lipophilicity.[1] The specific 2,5-difluoro substitution

pattern can influence the electronic and conformational properties of the molecule, making it a

valuable scaffold for creating novel therapeutic agents and functional materials.[1][2]

This guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on the commercial landscape, procurement strategies, quality

control, and handling of Ethyl 4-amino-2,5-difluorobenzoate.

Part 1: Commercial Availability and Procurement
Strategy
A direct search for commercial, off-the-shelf suppliers of Ethyl 4-amino-2,5-difluorobenzoate
reveals that it is not a common catalogue item. The landscape is dominated by isomers and

related analogs. This scarcity necessitates a more strategic approach to procurement, often

involving custom synthesis.
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While the target ethyl ester is rare, several closely related compounds are available, which can

serve as either starting materials for in-house synthesis or as points of reference when

commissioning a custom synthesis project.

Compound
Name

CAS Number Typical Purity Key Suppliers Notes

Methyl 4-amino-

2,5-

difluorobenzoate

952285-52-8 95% Sigma-Aldrich[3]

The closest

commercially

available analog.

Can be a

precursor for

transesterificatio

n.

Ethyl 4-amino-

3,5-

difluorobenzoate

1415920-00-1 95% Sigma-Aldrich

Isomer. Useful

for comparative

studies on the

effect of fluorine

positioning.

Ethyl 4-amino-2-

fluorobenzoate

73792-06-0 /

73791-06-0
Varies

PubChem lists

multiple

vendors[4],

Scimplify[5]

Mono-fluorinated

analog.

Ethyl 2-amino-

4,5-

difluorobenzoate

864293-36-7 Varies Allfluoro[6]

Isomeric analog

with a different

substitution

pattern.

Ethyl 4-amino-

2,6-

difluorobenzoate

191469-36-0 97%
Manchester

Organics[7]

Isomer. Useful

for

understanding

steric and

electronic effects

of fluorine

placement.
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Custom Synthesis: The Primary Procurement Route
Given the lack of ready stock, researchers will likely need to engage a contract research

organization (CRO) or a specialized chemical supplier for custom synthesis. The process of

selecting and managing a custom synthesis partner is critical to ensuring the quality and timely

delivery of the compound.

Below is a recommended workflow for qualifying a custom synthesis supplier.
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Phase 1: Initial Screening

Phase 2: Project-Specific Quotation

Phase 3: Supplier Selection & Quality Assurance

Identify Potential Suppliers
(CROs, Custom Synthesis Labs)

Request Information
(Capabilities, Past Projects, ISO Certs)

Initial Vetting
(Assess technical expertise in fluorination chemistry)

Submit RFQ with Detailed Specs
(Structure, Purity, Quantity, Analytical Requirements)

Evaluate Proposals
(Timeline, Cost, Proposed Synthetic Route)

Technical Discussion with Supplier's Chemists

Select Primary Supplier

Define Quality Agreement
(CoA Specs, Impurity Profile, Retain Samples)

Initiate Project & Monitor Progress

Receive & Verify Compound

Click to download full resolution via product page

Caption: Workflow for Qualifying a Custom Synthesis Supplier.
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Part 2: Synthesis, Quality Control, and
Characterization
A robust and well-documented synthetic and analytical protocol is paramount for ensuring the

integrity of research outcomes.

Proposed Synthetic Pathway
While a specific published synthesis for Ethyl 4-amino-2,5-difluorobenzoate is not readily

available in the search results, a plausible route can be extrapolated from procedures for

similar molecules, such as the synthesis of Ethyl 4-amino-3,5-difluorobenzoate.[8][9][10]

Hypothetical Protocol: Esterification of 4-amino-2,5-difluorobenzoic acid

This protocol assumes the availability of 4-amino-2,5-difluorobenzoic acid, which itself can be

synthesized from precursors like 4-bromo-2,5-difluoroaniline.

Objective: To synthesize Ethyl 4-amino-2,5-difluorobenzoate via Fischer esterification.

Materials:

4-amino-2,5-difluorobenzoic acid

Absolute Ethanol (EtOH), anhydrous

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Dichloromethane (DCM) or Ethyl Acetate

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve 1 equivalent of 4-amino-2,5-

difluorobenzoic acid in an excess of anhydrous ethanol (e.g., 10-20 mL per gram of acid).

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2

equivalents, or a few drops) to the solution while stirring.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux. Monitor the

reaction progress using Thin Layer Chromatography (TLC). The reaction is typically

complete within 10-24 hours.[8][10]

Workup - Neutralization: After the reaction is complete, cool the mixture to room temperature.

Carefully neutralize the acid by slowly adding a saturated solution of sodium bicarbonate

until effervescence ceases.[8][10]

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like dichloromethane or ethyl acetate. Perform the extraction three times to

ensure complete recovery.[8][10]

Drying and Concentration: Combine the organic layers and dry them over anhydrous sodium

sulfate or magnesium sulfate. Filter the drying agent and concentrate the filtrate under

reduced pressure using a rotary evaporator to yield the crude ethyl ester.[8][10]

Purification: The crude product can be further purified by column chromatography or

recrystallization to achieve the desired purity.

Quality Control and Analytical Characterization
The identity and purity of the synthesized compound must be rigorously confirmed. A

comprehensive Certificate of Analysis (CoA) from a supplier should include the following tests.

For in-house synthesis, these analytical methods are essential for validation.

Standard Analytical Workflow:
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Synthesized
Crude Product

¹H NMR, ¹³C NMR, ¹⁹F NMR
(Structural Confirmation)

Mass Spectrometry (MS)
(Molecular Weight Verification)

HPLC/UPLC
(Purity Assessment, >95%)

FTIR Spectroscopy
(Functional Group ID)

Qualified Material
for R&D

Click to download full resolution via product page

Caption: Analytical Workflow for Compound Qualification.

Detailed Protocols:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the presence and integration of protons on the ethyl group and the

aromatic ring.

¹³C NMR: To identify all unique carbon atoms in the molecule.

¹⁹F NMR: Crucial for confirming the presence and chemical environment of the two

fluorine atoms.

Mass Spectrometry (MS): To verify the molecular weight of the compound (Expected:

C₉H₉F₂NO₂ = 201.17 g/mol ).

High-Performance Liquid Chromatography (HPLC): To determine the purity of the sample,

typically reported as a percentage area of the main peak. A purity level of >95% is standard

for most research applications.

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional

groups, such as N-H stretches (amine), C=O stretch (ester), and C-F bonds.

Part 3: Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for Ethyl 4-amino-2,5-difluorobenzoate is not

available, safety precautions can be inferred from the SDS of closely related compounds like its
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isomers and analogs.[3][11][12]

General Safety Precautions:

Hazard Statements (Anticipated): Based on analogs, the compound is likely to be harmful if

swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may

cause respiratory irritation (H335).[3]

Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area

or a chemical fume hood.[11] Wear appropriate PPE, including safety goggles, a lab coat,

and chemical-resistant gloves.[11]

Handling: Avoid formation of dust and aerosols. Avoid contact with skin, eyes, and clothing.

[11]

Storage: Store in a tightly sealed container in a cool, dry, and dark place under an inert

atmosphere.[3] Recommended storage temperature is often 2-8°C.[3]

Conclusion
Ethyl 4-amino-2,5-difluorobenzoate represents a valuable, albeit not readily available,

chemical building block for advanced research. Its procurement requires a strategic approach

centered on custom synthesis, demanding a rigorous supplier qualification and quality control

process. By understanding the synthetic pathways, implementing a thorough analytical

characterization workflow, and adhering to strict safety protocols, researchers can confidently

incorporate this and other specialized fluorinated compounds into their drug discovery and

materials science programs, paving the way for novel innovations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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